Cas no 55379-61-8 (3H-1,2-Benzodiazepine)

3H-1,2-Benzodiazepine structure
3H-1,2-Benzodiazepine structure
Product Name:3H-1,2-Benzodiazepine
CAS No:55379-61-8
MF:C9H8N2
MW:144.173221588135
CID:352055
PubChem ID:12281060
Update Time:2025-04-19

3H-1,2-Benzodiazepine Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2-Benzodiazepine
    • DTXSID10484014
    • SCHEMBL9728983
    • [3h]benzodiazepine
    • 55379-61-8
    • Inchi: 1S/C9H8N2/c1-2-6-9-8(4-1)5-3-7-10-11-9/h1-6H,7H2
    • InChI Key: GMSQLQURORXIQR-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=CCN=1

Computed Properties

  • Exact Mass: 144.06884
  • Monoisotopic Mass: 144.068748264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 24.7Ų

Experimental Properties

  • PSA: 24.72
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